Cas no 153556-32-2 (Benzoic acid, 3,4-difluoro-2-(methylthio)-)

• Product Name: Benzoic acid, 3,4-difluoro-2-(methylthio)-
• CAS No: 153556-32-2
• MF: C₈H₆F₂O₂S
• MW: 204.193848133087
• CID: 1327705
• PubChem ID: 10058722
• Update Time: 2025-04-20

Benzoic acid, 3,4-difluoro-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4-difluoro-2-(methylthio)-
• 3,4-difluoro-2-(methylsulphenyl)benzoic acid
• 3,4-difluoro-2-(methylsulfenyl)benzoic acid
• 153556-32-2
• 3,4-Difluoro-2-(methylsulfanyl)benZoic acid
• SCHEMBL8494948
• MFCD24483524
• VXNBOWBSHSCBJM-UHFFFAOYSA-N

• Inchi： 1S/C8H6F2O2S/c1-13-7-4(8(11)12)2-3-5(9)6(7)10/h2-3H,1H3,(H,11,12)
• InChI Key： VXNBOWBSHSCBJM-UHFFFAOYSA-N
• SMILES： S(C)C1C(=C(C=CC=1C(=O)O)F)F

Computed Properties

• Exact Mass: 204.00568
• Monoisotopic Mass: 204.00565693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3